Cas no 1029420-97-0 ()

• CAS No: 1029420-97-0
• MF: C₇H₅N₃O₃S
• MW: 211.197899580002
• CID: 6646067
• PubChem ID: 59298410
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C7H5N3O3S/c1-2-8-3-5(11)9-4(7(12)13)10-6(3)14-2/h1H3,(H,12,13)(H,9,10,11)
• InChI Key： MPBNDXYUTVDVKE-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C(NC(C(=O)O)=NC1=2)=O

Computed Properties

• Exact Mass: 211.00516220g/mol
• Monoisotopic Mass: 211.00516220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds 1,3-thiazolo[5,4-d]pyrimidines 7-oxo-1,3-thiazolo[5,4-d]pyrimidines